Cas no 1807220-28-5 (4-Bromo-2-chloromethyl-5-fluoropyridine)

• Product Name: 4-Bromo-2-chloromethyl-5-fluoropyridine
• CAS No: 1807220-28-5
• MF: C₆H₄BrClFN
• MW: 224.45806312561
• CID: 4803314
• Update Time: 2025-05-22

4-Bromo-2-chloromethyl-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloromethyl-5-fluoropyridine

• Inchi： 1S/C6H4BrClFN/c7-5-1-4(2-8)10-3-6(5)9/h1,3H,2H2
• InChI Key： VZSIUIQLXCACEU-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(CCl)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-chloromethyl-5-fluoropyridine

4-Bromo-2-chloromethyl-5-fluoropyridine: An In-Depth Analysis

4-Bromo-2-chloromethyl-5-fluoropyridine, also known by its CAS registry number 1807220-28-5, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the family of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design, agrochemicals, and advanced materials. The structure of 4-bromo-2-chloromethyl-5-fluoropyridine features a pyridine ring with substituents at positions 2, 4, and 5, specifically a bromine atom at position 4, a chloromethyl group at position 2, and a fluorine atom at position 5. These substituents significantly influence the compound's chemical reactivity, stability, and biological activity.

The synthesis of 4-bromo-2-chloromethyl-5-fluoropyridine typically involves multi-step organic reactions, often utilizing intermediates such as halogenated pyridines or chloromethylating agents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the bromine and chloromethyl groups onto the pyridine ring with high selectivity. These methods not only enhance the yield but also reduce the environmental footprint compared to traditional synthesis approaches.

One of the most intriguing aspects of 4-bromo-2-chloromethyl-5-fluoropyridine is its chemical reactivity. The presence of electron-withdrawing groups (EWGs) such as bromine and fluorine at positions 4 and 5, respectively, activates the pyridine ring toward nucleophilic aromatic substitution (NAS) reactions. This reactivity makes it a valuable precursor for constructing more complex molecules with diverse functionalities. Recent studies have demonstrated its utility in synthesizing bioactive compounds, including potential antiviral agents and anticancer drugs. For example, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against certain viral enzymes, suggesting its potential role in antiviral therapy.

In addition to its role in drug discovery, 4-bromo-2-chloromethyl-5-fluoropyridine has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The chloromethyl group at position 2 introduces additional functionality, enabling further modifications to tailor the compound's electronic characteristics for specific applications. Recent research has focused on incorporating this compound into conjugated polymers to enhance their charge transport properties, which could lead to more efficient electronic devices.

The biological activity of 4-bromo-2-chloromethyl-5-fluoropyridine has been extensively studied in recent years. Preclinical studies have shown that it exhibits selective cytotoxicity against certain cancer cell lines, potentially due to its ability to inhibit key enzymes involved in cell proliferation. Furthermore, its fluorinated structure confers resistance to metabolic degradation, which is a desirable trait for drug candidates with long-lasting efficacy. However, further investigations are required to fully understand its mechanism of action and safety profile before it can be considered for clinical trials.

From an environmental perspective, the fate and toxicity of 4-bromo-2-chloromethyl-5-fluoropyridine in aquatic ecosystems have been subjects of recent research. Studies indicate that while it is moderately persistent in water systems, its toxicity to non-target organisms is relatively low compared to other halogenated aromatic compounds. This information is crucial for assessing its potential risks during industrial use and disposal.

In conclusion, 4-bromo-2-chloromethyl-5-fluoropyridine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with remarkable chemical reactivity and biological activity, making it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.